2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2-chloro-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C16H14ClNO3S2/c17-13-5-1-2-8-16(13)23(19,20)18-11-12(14-6-3-9-21-14)15-7-4-10-22-15/h1-10,12,18H,11H2
• InChI Key: OYIBOUVEWNHALJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)NCC(C2=CC=CO2)C3=CC=CS3)Cl
• Molecular Formula: C16H14ClNO3S2
• Molecular Weight: 367.9 g/mol

Description

2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as "Compound A" and has been synthesized using various methods.

Scientific Research Applications

Pharmaceutical Research: Antiviral Agents

Indole derivatives, which share structural similarities with the compound , have been reported to exhibit significant antiviral activities. . The structural features of “2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide” could be explored for the development of new antiviral agents, leveraging its potential interaction with viral proteins.

Medicinal Chemistry: Anti-inflammatory Drugs

. The compound , with its complex heterocyclic system, may be investigated for its efficacy in reducing inflammation, potentially leading to the development of novel anti-inflammatory medications.

Oncology: Anticancer Research

. The presence of a thiophene moiety in “2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide” suggests that it could be a candidate for synthesizing new anticancer agents, possibly targeting specific pathways involved in tumor growth and metastasis.

Neuropharmacology: Antipsychotic and Anti-anxiety Medications

. This compound’s unique structure could be pivotal in designing drugs that modulate neurotransmitter systems implicated in mental health disorders.

Antimicrobial Research: Development of New Antibiotics

. Research into the applications of “2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide” could lead to the discovery of new antibiotics with novel mechanisms of action.

Plant Biology: Growth Regulators

. The compound could be studied for its potential use as a plant growth regulator, which could have significant agricultural applications.

Material Science: Organic Semiconductors

. The compound’s thiophene unit could be utilized in creating new materials for electronic devices.

Environmental Science: Development of Sensors

. “2-chloro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide” could be incorporated into sensor designs to detect various environmental pollutants.

Mechanism of Action

Target of Action

It contains structural elements of thiophene and furan, which are known to interact with various biological targets . Thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer .

Mode of Action

For instance, thiophene derivatives have been shown to inhibit kinases, modulate estrogen receptors, and exhibit anti-microbial and anti-cancer activities .

Biochemical Pathways

Given the broad range of activities associated with thiophene derivatives, it is likely that multiple pathways could be affected .

Pharmacokinetics

For instance, thiophene derivatives are known to be soluble in most organic solvents , which could potentially enhance the compound’s bioavailability.

Result of Action

Based on the known activities of thiophene derivatives, it can be hypothesized that the compound may have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer effects .